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Compound of Interest

Compound Name: N-(3-chloropropyl)benzamide

Cat. No.: B15487148

Disclaimer: A specific Safety Data Sheet (SDS) for N-(3-chloropropyl)benzamide was not
readily available through the conducted searches. The following handling and storage
procedures are based on general safety protocols for handling solid organic compounds of
unknown toxicity and should be supplemented with a compound-specific risk assessment
before use.

General Information

N-(3-chloropropyl)benzamide is a chemical compound with the molecular formula
C10H12CINO. Due to the presence of a reactive chloropropyl group and a benzamide
structure, it should be handled with care, assuming it may have hazardous properties.

Hazard Identification and Personal Protective
Equipment (PPE)

As the specific hazards are unknown, a cautious approach is necessary. Assume the
compound is an irritant to the eyes, skin, and respiratory tract, and may be harmful if swallowed
or absorbed through the skin.

Table 1: Recommended Personal Protective Equipment (PPE)
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Equipment Specification

Eye Protection Chemical safety goggles or a face shield.
Hand Protection Nitrile or neoprene gloves.

Body Protection Laboratory coat.

Use in a well-ventilated area or a chemical fume

Respiratory Protection
hood.

Handling and Storage Procedures

Proper handling and storage are crucial to ensure the safety of laboratory personnel and to
maintain the integrity of the compound.

3.1. Handling

¢ Avoid creating dust when handling the solid material.

e Use in a well-ventilated area, preferably within a chemical fume hood.
e Avoid contact with skin, eyes, and clothing.

» Wash hands thoroughly after handling.

o Keep away from incompatible substances such as strong oxidizing agents, strong acids, and
strong bases.

3.2. Storage

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Store away from direct sunlight and heat.

Segregate from incompatible materials.
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Table 2: Storage Condition Summary

Parameter Recommendation
Temperature Cool, ambient temperature.
Dry, inert atmosphere if compound is sensitive
Atmosphere ) S
to moisture or oxidation.
Container Tightly sealed, light-resistant container.

Incompatibilities

Strong oxidizing agents, strong acids, strong

bases.

First Aid and Emergency Procedures

Table 3: First Aid Measures

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush with plenty of water for at
least 15 minutes, lifting lower and upper eyelids

occasionally. Get medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Get medical attention if

irritation develops.

Remove to fresh air. If not breathing, give

Inhalation artificial respiration. If breathing is difficult, give
oxygen. Get medical attention.
Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

4.1. Spill and Leak Procedures

o Wear appropriate PPE.
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o For small spills, carefully sweep up the solid material, place it in a sealed container for
disposal, and clean the spill area with a suitable solvent.

o For large spills, evacuate the area and contact emergency services.

Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines the safe handling of N-(3-chloropropyl)benzamide for the preparation of
a stock solution.

e Preparation:
o Don all required PPE as specified in Table 1.
o Perform all work in a certified chemical fume hood.
o Prepare a clean, dry glass vial or flask of the appropriate size.
o Place a stir bar in the vessel.
e Weighing:
o Tare a weigh boat on an analytical balance.

o Carefully transfer the desired amount of N-(3-chloropropyl)benzamide to the weigh boat
using a clean spatula.

o Record the exact mass.
o Carefully transfer the weighed compound into the prepared glass vessel.
 Dissolution:

o Using a calibrated pipette, add the calculated volume of the desired solvent (e.g., DMSO,
DMF, or an appropriate alcohol) to the vessel containing the compound.

o Place the vessel on a magnetic stir plate and stir until the solid is completely dissolved.
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o Storage of Solution:

o Clearly label the vessel with the compound name, concentration, solvent, date of
preparation, and your initials.

o Store the solution under the recommended conditions, which may include refrigeration or
protection from light, depending on the stability of the compound in the chosen solvent.

e Waste Disposal:

o Dispose of all contaminated materials (e.g., weigh boat, pipette tips, gloves) in the
appropriate solid chemical waste container.

o Dispose of any excess solution in the appropriate liquid chemical waste container.
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Caption: Workflow for Safe Handling and Storage of N-(3-chloropropyl)benzamide.
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Caption: Experimental Workflow for Preparing a Stock Solution.
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and-storage-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b15487148#n-3-chloropropyl-benzamide-handling-and-storage-procedures
https://www.benchchem.com/product/b15487148#n-3-chloropropyl-benzamide-handling-and-storage-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15487148?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15487148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

